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Compound of Interest

Compound Name: 3-tert-Butylisoxazol-5-amine

Cat. No.: B1332903

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents like 3-tert-Butylisoxazol-5-amine is a critical component of laboratory
safety and environmental responsibility. This guide provides a comprehensive, step-by-step
procedure for the safe disposal of this compound, ensuring compliance with safety regulations
and minimizing environmental impact.

Immediate Safety and Handling Precautions:

Prior to handling 3-tert-Butylisoxazol-5-amine, it is imperative to consult the Safety Data
Sheet (SDS). Personal protective equipment (PPE) is mandatory. This includes chemical-
resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat. All handling
should occur in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or vapors.[1]

Step-by-Step Disposal Protocol:

The primary directive for the disposal of 3-tert-Butylisoxazol-5-amine is to entrust it to a
licensed and certified hazardous waste disposal facility.[1] Adherence to local, state, and
federal regulations is paramount.

o Waste Identification and Segregation:

o Clearly label a dedicated waste container for 3-tert-Butylisoxazol-5-amine. The label
should include the full chemical name, CAS number (55809-36-4 or 59669-59-9), and
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relevant hazard symbols.

o Do not mix 3-tert-Butylisoxazol-5-amine with other chemical waste unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Container Management:

o Use a container that is compatible with the chemical. A securely sealed, robust container
will prevent leaks and spills.

o Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials.

e Internal Laboratory Procedures:

o Follow your institution's established protocols for chemical waste pickup. This typically
involves completing a hazardous waste disposal form, detailing the contents and quantity
of the waste.

o Contact your EHS office to schedule a pickup.

e Transportation and Final Disposal:

o The licensed waste disposal facility will handle the transportation and final disposal of the
chemical.

o Given that 3-tert-Butylisoxazol-5-amine is a combustible solid, incineration is a common
and effective disposal method. However, the ultimate disposal technique will be
determined by the facility in accordance with regulatory requirements.

Quantitative Data Summary:

For quick reference, the following table summarizes key quantitative data for 3-tert-
Butylisoxazol-5-amine.
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Property Value Source

Chem-Impex[2],

Molecular Formula C7H12N20
ChemScene|3]
Molecular Weight 140.18 g/mol ChemScene[3], Sigma-Aldrich
) Chem-Impex[2],
Purity >98%
ChemScene|3]
Storage Temperature 0-8 °C Chem-Impex[2]
3 (Extremely hazardous to ) )
Water Hazard Class (WGK) Sigma-Aldrich
water)

Hazard Identification and Classification:

Understanding the hazards associated with 3-tert-Butylisoxazol-5-amine is fundamental to its
safe handling and disposal.

Hazard Statement GHS Classification Source

Acute Toxicity, Oral (Category

Harmful if swallowed 2 Sigma-Aldrich, PubChem[4]
Causes skin irritation Skin Irritation (Category 2) Sigma-Aldrich, PubChem[4]
Causes serious eye irritation Eye Irritation (Category 2A) Sigma-Aldrich, PubChem[4]

Specific Target Organ Toxicity
May cause respiratory irritation ~ — Single Exposure (Category Sigma-Aldrich, PubChem[4]
3)

Disposal Decision Workflow:

The following diagram illustrates the logical steps for the proper disposal of 3-tert-
Butylisoxazol-5-amine.
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Start: 3-tert-Butylisoxazol-5-amine
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(Fume Hood)

Segregate and Label Waste Container

Store Securely in a
Designated Area

Follow Institutional EHS Protocol
(Complete Forms)

Arrange for EHS Pickup

Transfer to Licensed Hazardous
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End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3-tert-Butylisoxazol-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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